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Compound of Interest

Compound Name: C.l. Reactive red 2

Cat. No.: B105821

An In-depth Technical Guide to the Covalent Bonding Mechanism of C.l. Reactive Red 2 with
Cellulose

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the covalent bonding mechanism of
C.l. Reactive Red 2 with cellulose. It details the underlying chemical principles, experimental
methodologies for characterization, and quantitative data on the factors influencing the
reaction.

Introduction

C.l. Reactive Red 2 is a monoazo dye containing a dichlorotriazine reactive group.[1][2] This
reactive group enables the dye to form a stable covalent bond with the hydroxyl groups of
cellulosic fibers, such as cotton, under alkaline conditions.[3][4] This covalent fixation is
responsible for the high wash fastness of reactive dyes.[5] The dyeing process, however, is a
complex interplay of dye exhaustion onto the fiber and subsequent fixation, which is in
competition with the hydrolysis of the dye.[6][7] Understanding and optimizing these processes
are critical for efficient and effective dyeing.

The Covalent Bonding Mechanism

The fundamental reaction between C.l. Reactive Red 2 and cellulose is a nucleophilic
substitution reaction.[8][9] The process can be broken down into the following key stages:
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» Exhaustion: In a neutral dyebath, the anionic reactive dye molecules are adsorbed onto the
surface of the cellulose fibers. This process is facilitated by the addition of an electrolyte,
typically sodium chloride or sodium sulfate, which helps to overcome the electrostatic
repulsion between the negatively charged dye anions and the cellulose surface in water.[7]

» Fixation: The addition of an alkali, such as sodium carbonate or sodium hydroxide, raises the
pH of the dyebath.[6] This high pH environment catalyzes the ionization of the hydroxyl
groups on the cellulose polymer, forming highly nucleophilic cellulosate anions (Cell-O~).[10]
These cellulosate anions then attack the electron-deficient carbon atom of the
dichlorotriazine ring on the C.l. Reactive Red 2 molecule, displacing one of the chlorine
atoms and forming a stable ether linkage (covalent bond).[4][10]

o Hydrolysis (Competing Reaction): Concurrently with the fixation reaction, the reactive dye
can also react with hydroxide ions (OH™) from the water in the alkaline dyebath.[7] This
results in the hydrolysis of the dye, where a chlorine atom is replaced by a hydroxyl group.
The hydrolyzed dye is no longer able to react with the cellulose fiber and is washed away
during the rinsing process, leading to a loss of dye and reduced fixation efficiency.[6]

Mandatory Visualization:
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Caption: Reaction pathways for C.l. Reactive Red 2 with cellulose and water.

Experimental Protocols
Exhaust Dyeing of Cellulose with C.I. Reactive Red 2

This protocol describes a typical laboratory procedure for dyeing cotton fabric with C.I.
Reactive Red 2 using the exhaust method.

Materials:

C.l. Reactive Red 2 dye

Scoured and bleached cotton fabric

Sodium chloride (NaCl) or Sodium sulfate (Na2S0a)

Sodium carbonate (Na2CO3)

Wetting agent

Laboratory dyeing machine (e.g., oscillating or rotating type)

Spectrophotometer
Procedure:
o Prepare a stock solution of C.l. Reactive Red 2.

o Set up the dyebath in the dyeing machine with the required amount of water to achieve the
desired liquor ratio (e.g., 1:20).[3]

e Add the wetting agent and the pre-weighed cotton fabric to the dyebath.

e Run the machine for 5-10 minutes at room temperature to ensure thorough wetting of the
fabric.
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e Add the calculated amount of C.I. Reactive Red 2 dye solution to the dyebath.

o After 10-15 minutes, add the required amount of electrolyte (e.g., 30-70 g/L NaCl) in portions
over 10-15 minutes.[3][11]

» Raise the temperature of the dyebath to the desired fixation temperature (e.g., 40-60°C) and
run for the exhaustion period (e.g., 30-45 minutes).[3][11]

e Add the required amount of alkali (e.g., 20 g/L Na2COs) to the dyebath to initiate fixation.[3]

» Continue the dyeing process at the fixation temperature for the specified duration (e.g., 40-
60 minutes).[3]

» After dyeing, cool the dyebath and remove the fabric.
» Rinse the dyed fabric thoroughly with cold water.
o Neutralize the fabric with a dilute acetic acid solution.

e Soap the fabric at the boil with a non-ionic detergent to remove any unfixed and hydrolyzed
dye.

» Rinse the fabric again with hot and then cold water.

e Dry the fabric.

Determination of Dye Exhaustion and Fixation

Procedure:
o Exhaustion (%E):

o Take an aliquot of the dyebath solution before adding the fabric (initial concentration, Co)
and after the exhaustion step but before adding the alkali (final concentration, C1).

o Measure the absorbance of both solutions at the maximum absorption wavelength (Amax)
of the dye using a UV-Vis spectrophotometer.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b105821?utm_src=pdf-body
https://textilestudycenter.com/dyeing-of-cotton-fabric-with-cold-brand-reactive-dye-in-exhaustion-method-single-shade/
https://www.cellulosechemtechnol.ro/pdf/CCT3-4(2016)/p.497-504.pdf
https://textilestudycenter.com/dyeing-of-cotton-fabric-with-cold-brand-reactive-dye-in-exhaustion-method-single-shade/
https://www.cellulosechemtechnol.ro/pdf/CCT3-4(2016)/p.497-504.pdf
https://textilestudycenter.com/dyeing-of-cotton-fabric-with-cold-brand-reactive-dye-in-exhaustion-method-single-shade/
https://textilestudycenter.com/dyeing-of-cotton-fabric-with-cold-brand-reactive-dye-in-exhaustion-method-single-shade/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Calculate the percentage of exhaustion using the following formula: %E = [(Co - C1) / Co] *
100

o Fixation (%F):
o Collect the dyebath after fixation and all the rinsing and soaping liquors.

o Measure the total concentration of unfixed and hydrolyzed dye (Cz) in the combined
liquors.

o Alternatively, the amount of fixed dye can be determined by dissolving a known weight of
the dyed fabric in a solvent (e.g., 70% sulfuric acid) and measuring the absorbance.[5]

o Calculate the percentage of fixation using the following formula: %F = [((Co - C1) - C2) / (Co
- C1)] * 100

Mandatory Visualization:
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Caption: Workflow for dyeing cellulose and subsequent analysis.

Quantitative Data

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b105821?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The efficiency of the covalent bonding of C.l. Reactive Red 2 with cellulose is influenced by
several key parameters. The following table summarizes the typical effects of these parameters
on dye exhaustion and fixation.

. Effect on Effect on
Parameter Condition . o Reference(s)
Exhaustion Fixation
Increases

significantly, then

may slightly
Increasing from Generally decrease at very
Temperature ) ] [6]
30°C to 70°C increases high
temperatures

due to increased

hydrolysis
Increases
) Increasing pH o ) significantly as
pH (Alkali Minimal direct
) from neutral to more cellulosate [6]
Concentration) effect )
~11 anions are
formed
Increases .
o Indirectly
) significantly by )
Electrolyte Increasing NaCl ) increases by
, reducing _ _ [11]
Concentration from O to 70 g/L ) promoting higher
electrostatic ]
) exhaustion
repulsion
S Increases with
Increasing time . .
) ) ) Increases and time until most of
Dyeing Time for exhaustion ] ) [6]
o then plateaus the reactive sites
and fixation
have reacted
Increasing liquor Decreases due Decreases as a
Liquor Ratio ratio (e.g., 1:10 to lower dye result of lower [6]
to 1:30) concentration exhaustion

Analytical Characterization of the Covalent Bond
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Several analytical techniques can be employed to confirm the formation of the covalent bond
between C.l. Reactive Red 2 and cellulose:

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the
characteristic vibrational bands of the dye-cellulose adduct. The formation of the ether
linkage (C-O-C) between the dye and cellulose can be observed.[12][13]

o X-ray Photoelectron Spectroscopy (XPS): XPS is a surface-sensitive technique that can
provide elemental and chemical state information. It can be used to detect the presence of
elements specific to the dye (e.g., nitrogen, sulfur) on the surface of the washed cellulose
fiber, confirming the presence of the dye.[12][14] Changes in the Cls and O1s spectra can
also indicate the formation of the covalent bond.[12]

o Solvent Extraction: A rigorous extraction of the dyed fabric with a strong solvent for the dye
(e.g., boiling dimethylformamide) can be used to differentiate between covalently bonded dye
and physically adsorbed dye.[1] Covalently bonded dye will not be extracted.

Conclusion

The covalent bonding of C.l. Reactive Red 2 with cellulose is a well-established but complex
process governed by the principles of nucleophilic substitution. The efficiency of this reaction is
highly dependent on the careful control of dyeing parameters such as temperature, pH,
electrolyte concentration, and time to maximize fixation while minimizing the competing
hydrolysis reaction. The use of analytical techniques like FTIR and XPS provides definitive
evidence of the formation of the stable covalent bond, which is the hallmark of reactive dye
chemistry and the key to their excellent fastness properties. This guide provides a foundational
understanding for researchers and professionals working with reactive dyes and cellulosic
substrates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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